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Compound of Interest

Compound Name: 6-Azaspiro[3.4]octan-5-one

Cat. No.: B176571

Essential Safety and Handling Guide for 6-
Azaspiro[3.4]octan-5-one

This guide provides crucial safety and logistical information for the handling and disposal of 6-
Azaspiro[3.4]octan-5-one, tailored for researchers, scientists, and professionals in drug
development. The following protocols are designed to ensure a safe laboratory environment
and operational integrity.

Chemical Identifier and Hazard Information

Identifier Value

IUPAC Name 6-Azaspiro[3.4]octan-5-one
CAS Number 1193-30-2

Molecular Formula C7H11NO

Molecular Weight 125.17 g/mol

Physical State Solid

GHS Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319
(Causes serious eye irritation), H335 (May cause respiratory irritation).
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Personal Protective Equipment (PPE)

A thorough risk assessment is essential before handling 6-Azaspiro[3.4]octan-5-one. The
following table summarizes the recommended PPE to mitigate risks of eye contact, skin
contact, and inhalation.

Protection Type Required Equipment Specifications & Rationale

Provides protection against

o splashes and airborne
] Safety goggles with side ) )
Eye and Face Protection ) ) particles. A face shield should
shields or a face shield. _
be used when there is a

significant risk of splashing.

Offers protection against
incidental skin contact. Gloves
) Double-layered disposable should be changed
Hand Protection o . . . .
nitrile gloves. immediately if contaminated,

followed by thorough hand

washing.
) A buttoned, long-sleeved Protects clothing and skin from
Body Protection . .
laboratory coat. spills and contamination.

Necessary if the compound is

] ) handled in a way that
, _ An appropriate respirator (e.g.,
Respiratory Protection _ generates dust or aerosols, or
N95 or higher). ) ] ) N
if working outside of a certified

chemical fume hood.

Experimental Protocols: Safe Handling Procedure

Adherence to a strict operational workflow is paramount to ensure safety.
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Figure 1: Workflow for safely handling 6-Azaspiro[3.4]octan-5-one.
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Step-by-Step Handling Protocol:
e Preparation:

o Thoroughly review the Safety Data Sheet (SDS) for 6-Azaspiro[3.4]octan-5-one before
commencing any work.

o Put on all required PPE as detailed in the table above.

o Prepare the designated workspace within a certified chemical fume hood to minimize
inhalation exposure.

e Handling:

o When weighing the solid compound, use a balance inside a ventilated enclosure or a fume
hood to prevent the dispersion of dust.

o Carefully transfer the weighed compound to the reaction vessel, avoiding any spills.

e Post-Handling Cleanup:

[¢]

Decontaminate all work surfaces with an appropriate cleaning agent.

[¢]

Dispose of all contaminated materials, including gloves and any disposable labware, in a
designated hazardous waste container.

Remove PPE in the correct order to avoid cross-contamination.

[¢]

[e]

Wash hands thoroughly with soap and water after removing gloves.

Emergency Procedures
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Exposure Type First Aid Measures
Move the individual to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek immediate

medical attention.

Skin Contact

Immediately wash the affected area with
copious amounts of soap and water. Remove
contaminated clothing. Consult a physician if

irritation persists.

Eye Contact

Rinse eyes thoroughly with plenty of water for at
least 15 minutes, lifting the upper and lower

eyelids. Seek immediate medical attention.

Ingestion

Do not induce vomiting. Never give anything by
mouth to an unconscious person. Rinse mouth
with water and seek immediate medical

attention.

Spill and Disposal Plans

A clear plan for managing spills and disposing of waste is critical for laboratory safety.

© 2025 BenchChem. All rights reserved.

5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b176571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Spill Response
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Figure 2: Logical flow for spill response and waste disposal.
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Spill Cleanup Protocol:

Evacuate and Secure: Immediately alert others in the vicinity and evacuate the area if the
spill is large or in a poorly ventilated space.

Personal Protection: Before attempting to clean the spill, don the appropriate PPE, including
respiratory protection if necessary.

Containment: For a solid spill, carefully sweep or scoop the material to prevent it from
becoming airborne.

Collection: Place the spilled material and any contaminated absorbent into a clearly labeled,
sealed container for hazardous waste.

Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap
and water. All cleaning materials should also be treated as hazardous waste.

Disposal Plan:

Waste Collection: All waste contaminated with 6-Azaspiro[3.4]octan-5-one, including
surplus chemical, contaminated labware, and cleaning materials, must be collected in a
designated and properly labeled hazardous waste container.

Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from
incompatible materials, pending disposal.

Final Disposal: The recommended method for disposal is to offer the surplus and non-
recyclable solutions to a licensed disposal company for chemical incineration. Do not
dispose of this chemical down the drain or in regular trash.

To cite this document: BenchChem. [Personal protective equipment for handling 6-
Azaspiro[3.4]octan-5-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b17657 1#personal-protective-equipment-for-handling-
6-azaspiro-3-4-octan-5-one]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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